Cas no 1794883-87-6 ({[(2,4-Difluorophenyl)methyl]carbamoyl}methyl 3,4,5-triethoxybenzoate)

• Product Name: {[(2,4-Difluorophenyl)methyl]carbamoyl}methyl 3,4,5-triethoxybenzoate
• CAS No: 1794883-87-6
• MF: C₂₂H₂₅F₂NO₆
• MW: 437.433813810349
• CID: 5324511
• Update Time: 2025-06-28

{[(2,4-Difluorophenyl)methyl]carbamoyl}methyl 3,4,5-triethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2-((2,4-difluorobenzyl)amino)-2-oxoethyl 3,4,5-triethoxybenzoate
• {[(2,4-DIFLUOROPHENYL)METHYL]CARBAMOYL}METHYL 3,4,5-TRIETHOXYBENZOATE
• 2-[(2,4-difluorobenzyl)amino]-2-oxoethyl 3,4,5-triethoxybenzoate
• STL194942
• [2-[(2,4-difluorophenyl)methylamino]-2-oxoethyl] 3,4,5-triethoxybenzoate
• {[(2,4-Difluorophenyl)methyl]carbamoyl}methyl 3,4,5-triethoxybenzoate

• Inchi： 1S/C22H25F2NO6/c1-4-28-18-9-15(10-19(29-5-2)21(18)30-6-3)22(27)31-13-20(26)25-12-14-7-8-16(23)11-17(14)24/h7-11H,4-6,12-13H2,1-3H3,(H,25,26)
• InChI Key： SYZKEPPKHNJAPA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CNC(COC(C1C=C(C(=C(C=1)OCC)OCC)OCC)=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 550
• XLogP3: 3.8
• Topological Polar Surface Area: 83.1

Additional information on {[(2,4-Difluorophenyl)methyl]carbamoyl}methyl 3,4,5-triethoxybenzoate

Introduction to [(2,4-Difluorophenyl)methyl]carbamoyl)methyl 3,4,5-triethoxybenzoate (CAS No. 1794883-87-6)

Compound with the chemical name [(2,4-Difluorophenyl)methyl]carbamoyl)methyl 3,4,5-triethoxybenzoate (CAS No. 1794883-87-6) represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both 2,4-difluorophenyl and 3,4,5-triethoxybenzoate moieties in its molecular framework suggests a high degree of functional complexity, which is often leveraged in the design of novel therapeutic agents.

The 2,4-difluorophenyl group is particularly noteworthy as it introduces fluorine atoms into the aromatic ring system. Fluorine substitution is a well-established strategy in drug development due to its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. In particular, the electron-withdrawing nature of fluorine can enhance the lipophilicity of a molecule, making it more suitable for crossing biological membranes. This feature is particularly relevant in the context of developing drugs that require oral administration or topical application.

The 3,4,5-triethoxybenzoate moiety adds another layer of complexity to the compound's structure. Ethoxy groups are known to influence the solubility and bioavailability of pharmaceutical compounds. By introducing three ethoxy groups at the 3, 4, and 5 positions of the benzoate ring, the compound may exhibit enhanced solubility in both aqueous and organic solvents. This dual solubility profile can be advantageous in formulating drug products that require compatibility with various delivery systems.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting specific biological pathways. The structural features of [(2,4-Difluorophenyl)methyl]carbamoyl)methyl 3,4,5-triethoxybenzoate make it a promising candidate for such applications. For instance, the compound's ability to interact with biological targets through both hydrophobic and hydrophilic interactions could be exploited in designing kinase inhibitors or other enzyme-targeted therapies. Additionally, the presence of fluorine atoms may enhance the compound's resistance to metabolic degradation by enzymes such as cytochrome P450 oxidases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into an aromatic ring typically requires specialized reagents and catalysts to achieve high yields and selectivity. Similarly, the functionalization of the benzoate ring with ethoxy groups necessitates careful consideration of reaction pathways to avoid unwanted side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently.

The pharmacological profile of [(2,4-Difluorophenyl)methyl]carbamoyl)methyl 3,4,5-triethoxybenzoate has been investigated in several preclinical studies. These studies have revealed potential therapeutic applications across multiple disease areas. For example, preliminary data suggest that the compound may exhibit anti-inflammatory properties by inhibiting key signaling pathways involved in immune responses. Furthermore, its structural similarity to known bioactive molecules has prompted investigations into its potential as an antiviral or anticancer agent.

The impact of fluorine substitution on the pharmacokinetic properties of this compound has also been a focus of research. Fluorinated aromatic compounds are known to exhibit prolonged half-lives due to their increased metabolic stability. This characteristic can be particularly beneficial for drugs that require once-daily dosing or longer treatment intervals. Additionally, fluorine atoms can enhance binding affinity by participating in hydrophobic interactions or by influencing electronic distribution within the molecule.

In conclusion，[(2，4-Difluorophenyl)methyl]carbamoyl)methyl 3，4，5-triethoxybenzoate (CAS No．1794883-87-6) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical development．Its unique combination of fluorinated aromatic and ethoxylated benzoate moieties makes it an attractive candidate for further investigation．As research continues，this compound is expected to contribute valuable insights into drug design and development，particularly in areas such as anti-inflammatory therapy、antiviral agents，and anticancer drugs．